Cas no 171179-29-6 (8H-Pyrrolo[3,2-g]quinazolin-4-amine, N-(3-bromophenyl)-)

• Product Name: 8H-Pyrrolo[3,2-g]quinazolin-4-amine, N-(3-bromophenyl)-
• CAS No: 171179-29-6
• MF: C₁₆H₁₁BrN₄
• MW: 339.189341783524
• CID: 1353496
• Update Time: 2024-08-17

8H-Pyrrolo[3,2-g]quinazolin-4-amine, N-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 8H-Pyrrolo[3,2-g]quinazolin-4-amine, N-(3-bromophenyl)-

• Inchi： 1S/C16H11BrN4/c17-11-2-1-3-12(7-11)21-16-13-6-10-4-5-18-14(10)8-15(13)19-9-20-16/h1-9,18H,(H,19,20,21)
• InChI Key： BBFWQWIFLDQYQQ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C3C=CNC3=C2)=C(NC2=CC=CC(Br)=C2)N=C1

Computed Properties

• Exact Mass: 338.01683

Experimental Properties

• Density: 1.657±0.06 g/cm3(Predicted)
• Boiling Point: 536.2±45.0 °C(Predicted)
• PSA: 53.6
• pka: 14.61±0.50(Predicted)